Cas no 863500-42-9 (N-(2-ethoxyphenyl)-2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide)

• Product Name: N-(2-ethoxyphenyl)-2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide
• CAS No: 863500-42-9
• MF: C₂₁H₂₀N₆O₃S
• MW: 436.486902236938
• CID: 6207529
• PubChem ID: 16832319
• Update Time: 2025-06-13

N-(2-ethoxyphenyl)-2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide
• N-(2-ethoxyphenyl)-2-((3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide
• AB00685039-01
• N-(2-ethoxyphenyl)-2-[3-(4-methoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]sulfanylacetamide
• N-(2-ethoxyphenyl)-2-{[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide
• F0682-1157
• 863500-42-9
• AKOS024596652

• Inchi： 1S/C21H20N6O3S/c1-3-30-17-7-5-4-6-16(17)24-18(28)12-31-21-19-20(22-13-23-21)27(26-25-19)14-8-10-15(29-2)11-9-14/h4-11,13H,3,12H2,1-2H3,(H,24,28)
• InChI Key： XRZGHINPILLBEX-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1OCC)=O)C1=C2C(=NC=N1)N(C1C=CC(=CC=1)OC)N=N2

Computed Properties

• Exact Mass: 436.13175969g/mol
• Monoisotopic Mass: 436.13175969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 129Ų

Additional information on N-(2-ethoxyphenyl)-2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide

Comprehensive Overview of N-(2-ethoxyphenyl)-2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide (CAS No. 863500-42-9)

N-(2-ethoxyphenyl)-2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide (CAS No. 863500-42-9) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, with its intricate molecular structure, is part of the triazolopyrimidine family, which is known for its diverse biological activities. Researchers are particularly interested in its potential applications due to its unique sulfanylacetamide moiety and methoxyphenyl substituents, which contribute to its pharmacological properties.

The compound's CAS No. 863500-42-9 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its molecular formula and weight are often queried in scientific literature, reflecting its relevance in drug discovery. The presence of both ethoxy and methoxy groups in its structure suggests potential solubility and bioavailability advantages, making it a candidate for further structure-activity relationship (SAR) studies. These features align with current trends in small-molecule drug development, where researchers prioritize compounds with optimized pharmacokinetic profiles.

In recent years, the scientific community has shown growing interest in triazolopyrimidine derivatives due to their reported kinase inhibitory and anti-inflammatory effects. N-(2-ethoxyphenyl)-2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide is no exception, with preliminary studies indicating its potential in modulating specific enzymatic pathways. This aligns with the broader search for targeted therapies in conditions such as autoimmune diseases and metabolic disorders, topics frequently searched in academic and medical databases.

The compound's synthesis and characterization are also areas of active research. Modern techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure purity and structural integrity. These methods are often highlighted in user queries related to compound validation and quality control, underscoring the importance of rigorous analytical protocols in pharmaceutical development. Additionally, the compound's stability under various conditions is a key consideration for formulation scientists, reflecting industry demands for robust drug candidates.

From a commercial perspective, CAS No. 863500-42-9 is listed in specialized catalogs catering to research chemicals and pharmaceutical intermediates. Its availability is critical for academic and industrial labs focusing on hit-to-lead optimization, a process frequently searched by medicinal chemists. The compound's patent status and licensing opportunities are also topics of interest, particularly for stakeholders in the biotech and pharma sectors seeking novel intellectual property.

Environmental and safety profiles of N-(2-ethoxyphenyl)-2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide are rigorously assessed to comply with global REACH and FDA guidelines. This aligns with the increasing emphasis on green chemistry and sustainable drug development, topics that dominate contemporary scientific discourse. Users often search for eco-friendly synthesis routes and biodegradability data, highlighting the compound's alignment with these priorities.

In summary, N-(2-ethoxyphenyl)-2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide (CAS No. 863500-42-9) represents a promising candidate in the realm of drug discovery and medicinal chemistry. Its structural complexity, coupled with potential therapeutic applications, makes it a subject of ongoing research. As the scientific community continues to explore its properties, this compound is poised to contribute to advancements in precision medicine and targeted therapy, addressing some of the most pressing challenges in modern healthcare.